Unraveling the Molecular Siege: A Technical Guide to the Mechanism of Action of JNJ-55511118 on TARP-γ8
Unraveling the Molecular Siege: A Technical Guide to the Mechanism of Action of JNJ-55511118 on TARP-γ8
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides an in-depth exploration of the mechanism of action of JNJ-55511118, a selective negative allosteric modulator (NAM) of α-amino-3-hydroxy-5-methyl-4-isoxazolepropionic acid (AMPA) receptors containing the transmembrane AMPA receptor regulatory protein γ8 (TARP-γ8). JNJ-55511118 represents a novel therapeutic strategy by targeting an accessory subunit of an ion channel, thereby achieving brain region-specific modulation of glutamatergic neurotransmission. This document synthesizes key quantitative data, details experimental methodologies, and visually represents the underlying molecular interactions and experimental workflows.
Core Mechanism of Action
JNJ-55511118 exerts its inhibitory effect on AMPA receptors through a novel mechanism that relies on the presence of the TARP-γ8 auxiliary subunit.[1][2][3][4][5][6][7][8][9][10] Unlike competitive antagonists that block the glutamate (B1630785) binding site, JNJ-55511118 is a negative allosteric modulator that binds to a distinct site on the TARP-γ8 protein.[8][10] This binding partially disrupts the functional interaction between TARP-γ8 and the pore-forming GluA subunit of the AMPA receptor.[1][4][10]
The primary consequence of this disruption is a reduction in the single-channel conductance of the AMPA receptor.[4][8] Essentially, JNJ-55511118 diminishes the ability of TARP-γ8 to potentiate the receptor's function, leading to a decrease in ion flow through the channel pore upon glutamate binding. Furthermore, JNJ-55511118 has been shown to accelerate the deactivation and desensitization kinetics of TARP-γ8-containing AMPA receptors, further contributing to its inhibitory profile.[8] The binding site for JNJ-55511118 is believed to be located within the transmembrane domains of TARP-γ8, making it accessible from within the cell membrane.[4][8]
Quantitative Data Summary
The following tables summarize the key quantitative parameters defining the interaction of JNJ-55511118 with TARP-γ8-containing AMPA receptors.
Table 1: Binding Affinity and Potency of JNJ-55511118
| Parameter | Value | Assay Type | Cell Line | Reference |
| Ki | 26 nM | Radioligand Binding | HEK293 | [5] |
| IC50 | 110 nM | Calcium Flux | HEK293 | Maher et al., 2016 |
Table 2: Electrophysiological Effects of JNJ-55511118 on GluA2/TARP-γ8 Receptors
| Parameter | Condition | Value | Units | Reference |
| Single-Channel Conductance | Control | 25.3 ± 1.1 | pS | Coombs et al., 2022 |
| + 1 µM JNJ-55511118 | 17.8 ± 0.9 | pS | Coombs et al., 2022 | |
| Peak Current Inhibition | 1 µM JNJ-55511118 | ~50 | % | Coombs et al., 2022 |
| Weighted Deactivation Time Constant (τw) | Control | 4.6 ± 0.3 | ms | Coombs et al., 2022 |
| + 1 µM JNJ-55511118 | 2.9 ± 0.2 | ms | Coombs et al., 2022 | |
| Weighted Desensitization Time Constant (τw) | Control | 18.4 ± 1.5 | ms | Coombs et al., 2022 |
| + 1 µM JNJ-55511118 | 11.2 ± 0.9 | ms | Coombs et al., 2022 |
Key Experimental Protocols
This section provides detailed methodologies for the pivotal experiments used to characterize the mechanism of action of JNJ-55511118.
Radioligand Binding Assay
Objective: To determine the binding affinity (Ki) of JNJ-55511118 for TARP-γ8-containing AMPA receptors.
Methodology (adapted from Maher et al., 2016):
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Membrane Preparation:
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HEK293 cells stably co-expressing human GluA2 and TARP-γ8 are harvested.
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Cells are homogenized in a lysis buffer (e.g., 50 mM Tris-HCl, pH 7.4) and centrifuged to pellet the cell membranes.
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The membrane pellet is washed and resuspended in a binding buffer.
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Binding Reaction:
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Cell membranes are incubated with a specific radioligand (e.g., [3H]-JNJ-56022486, a structural analog of JNJ-55511118) at a fixed concentration.
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Increasing concentrations of unlabeled JNJ-55511118 are added to compete for binding to the target.
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Non-specific binding is determined in the presence of a saturating concentration of a non-radiolabeled, high-affinity ligand.
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Detection and Analysis:
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The reaction is terminated by rapid filtration through glass fiber filters to separate bound and free radioligand.
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The radioactivity retained on the filters is quantified using liquid scintillation counting.
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The IC50 value is determined by fitting the competition binding data to a sigmoidal dose-response curve.
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The Ki value is calculated from the IC50 using the Cheng-Prusoff equation.
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Calcium Flux Assay
Objective: To measure the functional inhibition of TARP-γ8-containing AMPA receptors by JNJ-55511118.
Methodology (adapted from Maher et al., 2016):
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Cell Preparation:
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HEK293 cells co-expressing GluA2 and TARP-γ8 are plated in 96-well microplates.
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Cells are loaded with a calcium-sensitive fluorescent dye (e.g., Fluo-4 AM) in a physiological buffer.
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Compound Incubation:
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Cells are pre-incubated with varying concentrations of JNJ-55511118 or vehicle control.
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Receptor Activation and Signal Detection:
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The plate is placed in a fluorescence imaging plate reader (FLIPR).
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AMPA receptor activation is initiated by the addition of glutamate.
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Changes in intracellular calcium concentration are monitored as changes in fluorescence intensity over time.
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Data Analysis:
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The peak fluorescence response is measured for each concentration of JNJ-55511118.
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The data is normalized to the response in the absence of the inhibitor.
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The IC50 value is determined by fitting the concentration-response data to a four-parameter logistic equation.
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Patch-Clamp Electrophysiology
Objective: To characterize the effects of JNJ-55511118 on the biophysical properties of TARP-γ8-containing AMPA receptors.
Methodology (adapted from Coombs et al., 2022):
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Cell Culture and Transfection:
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HEK293 cells are transiently transfected with cDNAs encoding the GluA2 subunit of the AMPA receptor and TARP-γ8.
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Electrophysiological Recording:
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Whole-cell or outside-out patch-clamp recordings are performed on transfected cells.
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The external solution contains physiological concentrations of ions, and the internal pipette solution contains a cesium-based solution to block potassium currents.
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AMPA receptors are activated by rapid application of glutamate using a piezo-driven perfusion system.
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Data Acquisition and Analysis:
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Current responses are recorded using an patch-clamp amplifier and digitized.
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To measure the effect on single-channel conductance, non-stationary fluctuation analysis is performed on the decay phase of the current.
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Deactivation kinetics are measured from the decay of the current after a brief application of glutamate.
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Desensitization kinetics are measured from the decay of the current during a prolonged application of glutamate.
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The effects of JNJ-55511118 are determined by comparing these parameters in the absence and presence of the compound.
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Visualizations
The following diagrams illustrate the key concepts and workflows described in this guide.
Caption: Signaling pathway of a TARP-γ8-containing AMPA receptor and the inhibitory action of JNJ-55511118.
Caption: Experimental workflow for patch-clamp electrophysiology to study JNJ-55511118's effects.
Caption: Logical relationship of JNJ-55511118's mechanism of action.
References
- 1. researchgate.net [researchgate.net]
- 2. Inhibition of AMPA receptors (AMPARs) containing transmembrane AMPAR regulatory protein γ-8 with JNJ-55511118 shows preclinical efficacy in reducing chronic repetitive alcohol self-administration - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Discovery and Characterization of AMPA Receptor Modulators Selective for TARP-γ8 - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Influence of the TARP γ8-Selective Negative Allosteric Modulator JNJ-55511118 on AMPA Receptor Gating and Channel Conductance - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. JNJ 55511118 | AMPA Receptors | Tocris Bioscience [tocris.com]
- 6. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
- 7. rapportrx.com [rapportrx.com]
- 8. Influence of the TARP γ8-Selective Negative Allosteric Modulator JNJ-55511118 on AMPA Receptor Gating and Channel Conductance - PMC [pmc.ncbi.nlm.nih.gov]
- 9. biorxiv.org [biorxiv.org]
- 10. researchgate.net [researchgate.net]
